1-(Cyclopropylmethyl)imidazolidin-2-one
Overview
Description
1-(Cyclopropylmethyl)imidazolidin-2-one is a member of the imidazolidinones, a class of 5-membered ring heterocycles . It has a molecular formula of C8H13N3O and a molecular weight of 167.21 g/mol. Imidazolidinones are structurally related to imidazolidine and feature a saturated C3N2 nucleus, except for the presence of a urea or amide functional group in the 2 or 4 positions .
Synthesis Analysis
The synthesis of imidazolidin-2-ones has been a topic of interest in recent years . The acid-catalyzed reaction of 1-(2,2-dimethoxyethyl)ureas with aromatic and heterocyclic nucleophiles leads to the formation of new imidazolidin-2-ones . This method makes it quite easy to introduce the desired pharmacophore group into position 4 of the imidazolidine ring .Molecular Structure Analysis
The InChI code for 1-(Cyclopropylmethyl)imidazolidin-2-one is 1S/C7H12N2O/c10-7-8-3-4-9(7)5-6-1-2-6/h6H,1-5H2,(H,8,10) . This indicates that the molecule contains seven carbon atoms, twelve hydrogen atoms, two nitrogen atoms, and one oxygen atom .Chemical Reactions Analysis
Imidazolidin-2-ones and their analogues are widely found in pharmaceuticals, natural alkaloids, and other biologically active compounds . They are also important synthetic intermediates that can be transformed into a broad variety of complex structures . The review identifies the most common approaches to imidazolidin-2-one derivatives: the direct incorporation of the carbonyl group into 1,2-diamines, the diamination of olefins, the intramolecular hydroamination of linear urea derivatives, and aziridine ring expansion .Physical And Chemical Properties Analysis
1-(Cyclopropylmethyl)imidazolidin-2-one is a solid at room temperature with a melting point of 135-137°C. It is soluble in organic solvents such as methanol, ethanol, and chloroform, but is insoluble in water.Scientific Research Applications
Bioactive Oligopeptides Modification
Imidazolidin-4-ones, such as 1-(Cyclopropylmethyl)imidazolidin-2-one, are used in modifying bioactive oligopeptides. They act as proline surrogates or protect the N-terminal amino acid against hydrolysis by aminopeptidase and endopeptidase. This modification is significant in enhancing the stability and efficacy of pharmaceutical compounds (Ferraz et al., 2007).
Gold(I)-Catalyzed Hydroamination
In organic synthesis, 1-(Cyclopropylmethyl)imidazolidin-2-one is involved in the gold(I)-catalyzed hydroamination process. This method is used for the synthesis of imidazolidin-2-ones, showcasing high yield and regioselectivity, which is pivotal in the development of various organic compounds (Zhang, Lee, & Widenhoefer, 2009).
Corrosion Inhibition
Studies on 1-(Cyclopropylmethyl)imidazolidin-2-one and related compounds have explored their use as corrosion inhibitors, especially in acid media. These inhibitors play a crucial role in protecting metals from corrosion, which is essential in industrial applications (Cruz et al., 2004).
Synthesis of Biologically Active Compounds
This compound is used in the synthesis of various biologically active compounds, including pharmaceuticals and natural products. Techniques such as nucleophilic cyclization and electrophilic substitution are employed to create novel imidazolidinones, which are core structures in many active compounds (Smolobochkin et al., 2020).
Solid Phase Synthesis
Solid-phase synthesis techniques involving 1-(Cyclopropylmethyl)imidazolidin-2-one are used to create libraries of drug-like heterocycles. This method combines the efficiency of solid-phase synthesis with the selectivity of gold catalysis, proving useful in pharmaceutical development (La-Venia et al., 2016).
Future Directions
Imidazolidin-2-ones and their analogues are omnipresent structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses . Over the years, continuous efforts have been addressed to the development of sustainable and more efficient protocols for the synthesis of these heterocycles . This suggests that there is potential for future research and development in this area.
Mechanism of Action
Target of Action
Imidazolidin-2-ones and their analogues are known to be structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses .
Mode of Action
It’s worth noting that imidazolidin-2-ones can be formed from 1,2-diamines and co2 using tetramethylphenylguanidine (phtmg) as the basic promoter in the presence of diphenylphosphoryl azide (dppa) as the dehydrative activator .
Biochemical Pathways
Imidazolidin-2-ones are known to be important synthetic intermediates that can be transformed into a broad variety of complex structures .
Action Environment
The synthesis of imidazolidin-2-ones has been achieved under various conditions, indicating that the environment can play a role in the formation and stability of these compounds .
properties
IUPAC Name |
1-(cyclopropylmethyl)imidazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c10-7-8-3-4-9(7)5-6-1-2-6/h6H,1-5H2,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXRKFELWLYQFEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CCNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclopropylmethyl)imidazolidin-2-one | |
CAS RN |
1547046-72-9 | |
Record name | 1-(cyclopropylmethyl)imidazolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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